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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B606271

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the preparation and storage of
stock solutions of BMS-935177, a potent and reversible inhibitor of Bruton's Tyrosine Kinase
(BTK). Adherence to these protocols is crucial for ensuring the stability, and activity of the
compound for reliable and reproducible experimental results. This document includes detailed
information on the physicochemical properties of BMS-935177, step-by-step instructions for
stock solution preparation, and recommended storage conditions.

Physicochemical Properties

BMS-935177 is a small molecule inhibitor with the following properties:

Property Value Source
Molecular Formula C31H26N403 [11[2][3]
Molecular Weight 502.57 g/mol [11[3]
CAS Number 1231889-53-4 [11[2]
Appearance Crystalline solid [4]
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Solubility

The solubility of BMS-935177 in common laboratory solvents is summarized below. It is
essential to use fresh, high-purity solvents to achieve optimal dissolution.

. Concentration
Solvent Solubility Notes Source
(mM)

Use fresh DMSO
DMSO 100 mg/mL 198.98 mM as moisture can [2][5]
reduce solubility.

~175.1 - 198.98
Ethanol 88 - 100 mg/mL " [1][2]
m

Water Insoluble - [1][2]

Mechanism of Action and Signaling Pathway

BMS-935177 is a potent and selective reversible inhibitor of Bruton's tyrosine kinase (BTK),
with an IC50 of approximately 2.8 to 3 nM.[2][6][7] BTK is a critical component of the B-cell
receptor (BCR) signaling pathway, which plays a central role in B-cell development,
proliferation, and survival.[8][9][10] By inhibiting BTK, BMS-935177 effectively blocks
downstream signaling cascades, leading to the inhibition of calcium flux and CD69 surface

expression in B cells.[2][3]
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Figure 1: Simplified diagram of the BTK signaling pathway and the inhibitory action of BMS-
935177.

Experimental Protocols

Materials and Equipment
e BMS-935177 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Stock Solution Preparation Protocol

This protocol describes the preparation of a 10 mM stock solution of BMS-935177 in DMSO.

o Preparation: Before opening, bring the vial of BMS-935177 powder to room temperature.
This prevents the condensation of moisture, which can affect the compound's stability and
solubility.

e Weighing: Accurately weigh the desired amount of BMS-935177 powder using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 5.026 mg of BMS-935177.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the BMS-
935177 powder. To continue the example, add 1 mL of DMSO to 5.026 mg of the compound.

e Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
The resulting solution should be clear and free of any visible particulates. Gentle warming
(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid excessive
heat.
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» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[1][2]

Molarity Calculation

The following formula can be used to calculate the mass of BMS-935177 required to prepare a
stock solution of a specific concentration and volume:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for a 10 mM Stock Solution in 1 mL:
Mass (mg) = 10 mM x 1 mL x 502.57 g/mol = 5.0257 mg

Storage and Stability

Proper storage is critical to maintain the biological activity of BMS-935177.

Solid Compound

Storage Condition Duration Source

-20°C (Lyophilized) Up to 3 years [11[2]

The solid powder should be stored in a tightly sealed container, protected from light and
moisture.

Stock Solutions

Storage Condition Solvent Duration Source
-80°C DMSO Up to 2 years [6]
-20°C DMSO Up to 1 month [1][2]

Aliquoted stock solutions should be stored at the recommended temperatures to ensure long-
term stability. Avoid repeated freeze-thaw cycles. When stored at -80°C, the solution should be
used within two years, and when stored at -20°C, it should be used within one year.[6]
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Safety Precautions

BMS-935177 is intended for research use only. Standard laboratory safety practices should be
followed when handling this compound. This includes wearing appropriate personal protective
equipment (PPE) such as gloves, a lab coat, and safety glasses. All handling of the powder
should be conducted in a chemical fume hood. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606271#bms-935177-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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